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Compound of Interest

Compound Name: Bromotrichloromethane

Cat. No.: B165885

For researchers, scientists, and professionals in drug development, the safe handling of
Bromotrichloromethane is paramount. This guide provides immediate, essential safety and
logistical information, including detailed personal protective equipment (PPE) requirements,
operational plans for handling, and compliant disposal procedures.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling
Bromotrich-loromethane, ensuring comprehensive protection against potential hazards.
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PPE Category

Item

Specification and Use

Hand Protection

Chemical-resistant gloves

Due to the lack of specific
breakthrough time data for
Bromotrichloromethane, it is
recommended to use gloves
rated for similar halogenated
hydrocarbons. Double gloving
is a best practice. Viton™ or
laminate film gloves are highly
recommended for prolonged
contact. For incidental contact,
heavy-duty nitrile or neoprene
gloves may be used, but they
should be replaced
immediately upon

contamination.[1]

Eye and Face Protection

Safety Goggles and Face
Shield

Chemical splash goggles that
meet ANSI Z87.1 standards
are mandatory. In addition, a
face shield should be worn to
protect against splashes,
especially when handling
larger quantities or during
procedures with a higher risk

of splashing.

Respiratory Protection

Air-Purifying Respirator (APR)
with Organic Vapor Cartridges

A NIOSH-approved air-
purifying respirator equipped
with black organic vapor (OV)
cartridges is required when
handling
Bromotrichloromethane
outside of a certified chemical
fume hood or in areas with
inadequate ventilation.[2] For
higher concentrations or in

emergency situations, a self-
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contained breathing apparatus

(SCBA) may be necessary.

A lab coat made of a chemical-
resistant material should be
) ) worn to protect against skin
_ _ Chemical-resistant Lab Coat or , _
Protective Clothing A contact. For tasks with a higher
pron .
potential for splashes, a
chemical-resistant apron over

the lab coat is recommended.

Sturdy, closed-toe shoes are
Foot Protection Closed-toe Shoes required to protect against

spills.

Operational Plan for Handling

Adherence to a strict operational plan is crucial for minimizing risks associated with
Bromotrichloromethane.

Engineering Controls

» Ventilation: All work with Bromotrichloromethane must be conducted in a properly
functioning and certified chemical fume hood to minimize inhalation exposure.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

Safe Handling Procedures

e Pre-handling:
o Read and understand the Safety Data Sheet (SDS) for Bromotrichloromethane.
o Ensure all necessary PPE is available and in good condition.
o Inspect the work area to ensure it is clean and uncluttered.

e During Handling:
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[e]

o

[¢]
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e Post-handling:

Avoid direct contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the work area.
Use the smallest quantity of the chemical necessary for the procedure.

Keep containers tightly closed when not in use.

o Thoroughly wash hands with soap and water after handling.

o Decontaminate the work area.

o Properly remove and dispose of contaminated PPE.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the affected person to fresh air
immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Skin Contact

Immediately flush the skin with copious amounts
of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan
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Proper disposal of Bromotrichloromethane is critical to prevent environmental contamination
and ensure regulatory compliance. As a halogenated solvent, it must be disposed of as
hazardous waste.[1][3]

Waste Collection

o Container: Use a designated, properly labeled, and leak-proof container for halogenated
solvent waste. The container should be made of a material compatible with
Bromotrichloromethane.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Bromotrichloromethane," and the associated hazards (e.g., "Toxic").

e Segregation: Do not mix Bromotrichloromethane waste with non-halogenated solvents or
other incompatible waste streams.[4]

Storage

o Store the waste container in a designated satellite accumulation area.
e The storage area should be cool, dry, and well-ventilated.

o Keep the container tightly closed except when adding waste.

Disposal

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

» Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Safe Handling and Disposal Workflow
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Safe Handling and Disposal of Bromotrichloromethane

Start: Prepare for Handling

Assess Hazards
(Review SDS)

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

'

Prepare Work Area
(Fume Hood, Eyewash/Shower)

i

Handle Bromotrichloromethane
(In Fume Hood)

During Procedure

Decontaminate Work Area Collect Waste
and Equipment (Labeled Halogenated Waste Container)

i

Store Waste in
Satellite Accumulation Area

Remove and Dispose
of Contaminated PPE

Arrange for Professional
Hazardous Waste Disposal
T

End: Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Bromotrichloromethane]. BenchChem, [2025]. [Online PDF]. Available at:
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bromotrichloromethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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